2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione
Description
2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione is a chemical compound with the molecular formula C15H16O3 . It is also known by its English name 2-benzylidenedimedone .
Molecular Structure Analysis
The molecular structure of 2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione has been characterized by X-ray single-crystal diffraction techniques . The molecular weight of this compound is 244.29 .Safety And Hazards
properties
CAS RN |
16690-04-3 |
|---|---|
Product Name |
2-Benzoyl-5,5-dimethylcyclohexane-1,3-dione |
Molecular Formula |
C15H16O3 |
Molecular Weight |
244.28 g/mol |
IUPAC Name |
2-benzoyl-5,5-dimethylcyclohexane-1,3-dione |
InChI |
InChI=1S/C15H16O3/c1-15(2)8-11(16)13(12(17)9-15)14(18)10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3 |
InChI Key |
AHLHHZCMZTZXII-UHFFFAOYSA-N |
SMILES |
CC1(CC(=O)C(C(=O)C1)C(=O)C2=CC=CC=C2)C |
Canonical SMILES |
CC1(CC(=O)C(C(=O)C1)C(=O)C2=CC=CC=C2)C |
synonyms |
2-benzoyl-5,5-dimethylcyclohexane-1,3-dione |
Origin of Product |
United States |
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